Cas no 2228148-71-6 (1-(1-Ethynylcyclopropyl)-2-nitrobenzene)

• Product Name: 1-(1-Ethynylcyclopropyl)-2-nitrobenzene
• CAS No: 2228148-71-6
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 5750590
• PubChem ID: 165658362
• Update Time: 2025-06-09

1-(1-Ethynylcyclopropyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-2-nitrobenzene
• EN300-1767150
• 2228148-71-6
• 1-(1-Ethynylcyclopropyl)-2-nitrobenzene

• Inchi： 1S/C11H9NO2/c1-2-11(7-8-11)9-5-3-4-6-10(9)12(13)14/h1,3-6H,7-8H2
• InChI Key： CAMFFLHZGOHLOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1(C#C)CC1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1-Ethynylcyclopropyl)-2-nitrobenzene

Professional Introduction to Compound with CAS No. 2228148-71-6 and Product Name: 1-(1-Ethynylcyclopropyl)-2-nitrobenzene

The compound identified by the CAS number 2228148-71-6 and the product name 1-(1-Ethynylcyclopropyl)-2-nitrobenzene represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, which combines an ethynyl-substituted cyclopropyl ring with a nitro group on a benzene ring, offers a rich scaffold for chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with cyclopropyl derivatives emerging as particularly promising candidates. The cyclopropyl group, known for its stability and ability to engage in favorable interactions with biological targets, is often integrated into drug molecules to enhance their pharmacokinetic properties. The presence of the ethynyl group further extends the compound's potential by allowing for diverse functionalization pathways, including cross-coupling reactions that are pivotal in modern synthetic organic chemistry.

The nitro group in 1-(1-Ethynylcyclopropyl)-2-nitrobenzene adds another layer of complexity and utility. Nitroaromatic compounds have a long history in medicinal chemistry, with their nitro group serving as a versatile handle for further chemical transformations. For instance, reduction of the nitro group can yield aminoaromatics, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the electron-withdrawing nature of the nitro group can modulate the electronic properties of the aromatic system, influencing both the reactivity and biological activity of the molecule.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Studies utilizing molecular modeling techniques have shown that 1-(1-Ethynylcyclopropyl)-2-nitrobenzene can interact with various biological targets through multiple binding modes. This flexibility is particularly advantageous in drug design, as it allows for the optimization of binding affinity and selectivity. Furthermore, computational studies have suggested that this compound may exhibit favorable solubility and metabolic stability, key factors for successful drug candidates.

The synthesis of 1-(1-Ethynylcyclopropyl)-2-nitrobenzene involves a series of well-established organic reactions. The introduction of the ethynyl group onto the cyclopropyl ring can be achieved through metal-catalyzed cross-coupling reactions, such as Sonogashira coupling. This reaction is highly regioselective and provides a reliable route to incorporate terminal alkynes into complex molecular frameworks. Subsequent nitration of the benzene ring introduces the nitro group at the desired position, typically using concentrated sulfuric acid and nitric acid under controlled conditions.

Biological evaluation of 1-(1-Ethynylcyclopropyl)-2-nitrobenzene has revealed intriguing properties that warrant further investigation. Preliminary assays have indicated potential activity against certain enzymatic targets relevant to inflammatory diseases and cancer. The combination of structural features—such as the cyclopropyl moiety and the nitro group—suggested that this compound may modulate signaling pathways involved in these conditions. However, comprehensive pharmacological studies are necessary to fully elucidate its therapeutic potential.

In conclusion, 1-(1-Ethynylcyclopropyl)-2-nitrobenzene (CAS No. 2228148-71-6) represents a structurally intriguing molecule with significant implications for pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a valuable scaffold for developing novel therapeutic agents. As research in this area continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.